Cas no 898343-36-7 (2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide)

• Product Name: 2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• CAS No: 898343-36-7
• MF: C₂₉H₂₈N₂O₃
• MW: 452.544227600098
• CID: 6064356
• PubChem ID: 16825340
• Update Time: 2025-10-28

2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• 1(4H)-Quinolineacetamide, 6-ethyl-3-(4-ethylbenzoyl)-N-(2-methylphenyl)-4-oxo-
• AKOS001819909
• 2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide
• 2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• 898343-36-7
• 2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methylphenyl)acetamide
• F1609-0452

• Inchi： 1S/C29H28N2O3/c1-4-20-10-13-22(14-11-20)28(33)24-17-31(18-27(32)30-25-9-7-6-8-19(25)3)26-15-12-21(5-2)16-23(26)29(24)34/h6-17H,4-5,18H2,1-3H3,(H,30,32)
• InChI Key： IJJYCCACNWHZOB-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Computed Properties

• Exact Mass: 452.20999276g/mol
• Monoisotopic Mass: 452.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 660.2±55.0 °C(Predicted)
• pka: 13.67±0.70(Predicted)

Additional information on 2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide

Compound CAS No. 898343-36-7: A Comprehensive Overview

The compound with CAS No. 898343-36-7, known as 2,6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are widely studied for their diverse biological activities and structural versatility. The molecule's structure incorporates several functional groups, including an ethy group, a benzoyl moiety, and an acetamide group, making it a valuable subject for both synthetic and analytical studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as multi-component reactions and catalytic asymmetric synthesis. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery. The presence of the quinoline ring in the molecule is particularly noteworthy, as it is a common structural motif in many bioactive compounds, including antibiotics, antiviral agents, and anticancer drugs.

One of the most promising areas of research involving this compound is its potential as a modulator of cellular signaling pathways. Studies have shown that certain quinoline derivatives can interact with key enzymes and receptors involved in inflammation, apoptosis, and cell proliferation. For instance, the benzoyl group in this compound may contribute to its ability to inhibit specific kinase enzymes, which are critical targets in cancer therapy. Additionally, the acetamide group could enhance the compound's bioavailability and stability within biological systems.

The synthesis of this compound involves a series of carefully optimized steps, starting from readily available starting materials such as aniline derivatives and carboxylic acids. The reaction sequence typically includes steps like amidation, alkylation, and cyclization, which are essential for constructing the quinoline ring system. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve efficiency.

In terms of pharmacological applications, this compound has shown potential as a lead molecule for developing novel therapeutics. Preclinical studies suggest that it exhibits selective activity against certain cancer cell lines, potentially due to its ability to induce oxidative stress and trigger programmed cell death (apoptosis). Furthermore, its structural similarity to known bioactive compounds suggests that it could serve as a template for designing more potent analogs with enhanced efficacy and reduced toxicity.

Another area of interest is the compound's role in material science. The rigid structure of the quinoline ring system makes it a candidate for applications in organic electronics, such as in the development of novel semiconductors or light-emitting materials. Researchers are actively investigating its electronic properties to explore its suitability for use in organic field-effect transistors (OFETs) and other advanced electronic devices.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for ensuring its safe use and disposal. Recent studies have focused on identifying microbial communities capable of metabolizing similar quinoline derivatives under various environmental conditions. These findings could inform strategies for mitigating potential environmental risks associated with large-scale production or application of this compound.

In conclusion, CAS No. 898343-36-7 represents a multifaceted organic molecule with significant potential across multiple disciplines. Its unique structure combines functional groups that confer both chemical versatility and biological activity, making it a valuable subject for further research. As advancements in synthetic methods continue to evolve, so too will our ability to harness this compound's full potential for innovative applications in medicine, materials science, and beyond.